Cas no 355815-47-3 ((4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine)

• Product Name: (4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine
• CAS No: 355815-47-3
• MF: C₁₅H₁₆FNO
• MW: 245.29204750061
• CID: 313782
• PubChem ID: 738562
• Update Time: 2025-10-30

(4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-fluoro-N-[(4-methoxyphenyl)methyl]-
• (4-Fluoro-benzyl)-(4-methoxy-benzyl)-amine
• (4-Fluorobenzyl)-(4-Methoxybenzyl)Amine
• N-[(4-fluorophenyl)methyl]-1-(4-methoxyphenyl)methanamine
• [(4-fluorophenyl)methyl][(4-methoxyphenyl)methyl]amine
• 1-(4-fluorophenyl)-N-(4-methoxybenzyl)methanamine
• AC1LEMUS
• ChemDiv3_002292
• Oprea1_119295
• PubChem7582
• ST061080
• n-(4-fluorobenzyl)-n-(4-methoxybenzyl)amine
• 355815-47-3
• VS-06711
• BRD-K42516771-034-01-6
• FT-0644502
• BB 0241839
• DTXSID70353353
• HMS1479I04
• SB80638
• N-[(4-fluorophenyl)methyl][4-(methyloxy)phenyl]methanamine
• SCHEMBL20767237
• AKOS000233557
• A822884
• N-(4-Fluorobenzyl)-1-(4-methoxyphenyl)methanamine
• CS-0316083
• 1-(4-Fluorophenyl)-N-[(4-methoxyphenyl)methyl]methanamine
• Oprea1_715617
• (4-fluorophenyl)methyl-[(4-methoxyphenyl)methyl]ammonium
• 4-fluoro-n-[(4-methoxyphenyl)methyl]-benzenemethanamine
• AG-690/11822018
• DB-018005
• BBL018612
• STK137615
• (4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine

• MDL： MFCD01134878
• Inchi： 1S/C15H16FNO/c1-18-15-8-4-13(5-9-15)11-17-10-12-2-6-14(16)7-3-12/h2-9,17H,10-11H2,1H3
• InChI Key： LIBJHDIVUMLQNL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 245.12200
• Monoisotopic Mass: 246.129417
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 350.2±27.0 °C at 760 mmHg
• Flash Point: 165.6±23.7 °C
• PSA: 21.26000
• LogP: 3.51500
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine

Comprehensive Overview of (4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine (CAS No. 355815-47-3)

(4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine, with the CAS number 355815-47-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative features a unique structural framework, combining 4-fluoro-benzyl and 4-methoxy-benzyl groups, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

The compound's molecular structure is characterized by the presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) substituents, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in structure-activity relationship (SAR) studies, where it serves as a key scaffold for optimizing bioavailability and binding affinity. Given the rising demand for precision medicine, 355815-47-3 is frequently discussed in forums focusing on small-molecule therapeutics and targeted drug delivery systems.

In the context of green chemistry, (4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine has been evaluated for its potential in sustainable synthesis routes. With growing interest in eco-friendly solvents and catalytic processes, this compound's compatibility with microwave-assisted reactions and flow chemistry setups has been a topic of exploration. Industry experts often search for scalable synthesis protocols for 355815-47-3, reflecting its relevance in process optimization.

From an analytical chemistry perspective, the compound's chromatographic behavior and spectroscopic signatures (e.g., NMR, HPLC-MS) are well-documented. Laboratories frequently inquire about purity assessment methods and stability under various storage conditions, underscoring its importance in quality control workflows. The integration of machine learning in compound characterization has further propelled interest in CAS 355815-47-3 as a model substrate for cheminformatics algorithms.

Beyond pharmaceuticals, (4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine finds niche applications in material science, particularly in the design of functionalized polymers and liquid crystals. Its thermal stability and solubility profile make it a candidate for advanced coatings and electronic materials. Discussions on platforms like ResearchGate often link this compound to emerging technologies such as organic electronics and nanocomposites.

For researchers navigating patent landscapes, 355815-47-3 appears in several filings related to heterocyclic compound libraries and kinase inhibitors. Its IP potential is frequently analyzed in the context of fragment-based drug design. Meanwhile, academic collaborations emphasize its utility in multicomponent reactions, aligning with trends toward atom-efficient synthesis.

In summary, (4-Fluoro-Benzyl)-(4-Methoxy-Benzyl)-Amine (CAS 355815-47-3) represents a multifaceted compound bridging medicinal chemistry, process development, and materials innovation. Its adaptability to high-throughput screening and computational modeling ensures continued relevance in cutting-edge research.